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Compound of Interest

Compound Name: BUR1

Cat. No.: B15542163

Technical Support Center: Analog-Sensitive (AS)
BUR1 Kinase

Welcome to the technical support center for researchers utilizing analog-sensitive (AS) BUR1
kinase technology. This resource provides troubleshooting guides, frequently asked questions
(FAQs), and detailed protocols to help you overcome common challenges during your
experiments, with a focus on addressing the transient nature of kinase inhibition.

Frequently Asked Questions (FAQs)

Q1: What is the analog-sensitive (AS) BUR1 kinase system and how does it work?

A: The analog-sensitive (AS) kinase system is a chemical-genetic technique that allows for the
highly specific and rapid inhibition of a single kinase in a cellular context.[1] The strategy
involves engineering the kinase of interest, in this case, BUR1, by mutating a critical
"gatekeeper"” residue in its ATP-binding pocket.[2] This mutation, typically to a smaller amino
acid like glycine or alanine, creates an enlarged pocket that can accommodate a bulky,
modified ATP analog inhibitor (e.g., 1-NM-PP1, CMK). This bulky inhibitor is unable to bind to
wild-type kinases, ensuring high specificity.[2][3] This "bump-hole" approach enables
researchers to control the activity of BUR1 with high temporal resolution.[4]
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Is the inhibitor

Is AS-BUR1 inhibited?

Re-evaluate hypothesis.
Is BURI kinase activity truly
required for this phenotype?

Is AS-BUR1 protein expressed?

Prepare fresh inhibitor stock
Verify solvent compatibility

Inhibition s not occurring,
Re-evaluate inhibitor dose & time.

‘Troubleshooting Steps

Perform inhibitor sensitivity
spotting assay (Protocol 3).

Check phosphorylation of a known

Check protein level via Western Blot.
BURI substrate (e.g., Rpb1-linker, Spts).

Increase gene dosage if levels are low.

Verify strain construction.
Check promoterit:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The logic and design of analog-sensitive kinases and their small molecule inhibitors -
PubMed [pubmed.nchbi.nlm.nih.gov]

2. shokatlab.ucsf.edu [shokatlab.ucsf.edu]

3. Design, Synthesis and Characterization of a Highly Effective Inhibitor for Analog-Sensitive
(as) Kinases | PLOS One [journals.plos.org]

4. biorxiv.org [biorxiv.org]

To cite this document: BenchChem. [overcoming transient inhibition of analog-sensitive
BUR1 kinases]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15542163?utm_src=pdf-body-img
https://www.benchchem.com/product/b15542163?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/25399647/
https://pubmed.ncbi.nlm.nih.gov/25399647/
https://shokatlab.ucsf.edu/pdfs/25399647.pdf
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0020789
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0020789
https://www.biorxiv.org/content/10.1101/507251v1.full-text
https://www.benchchem.com/product/b15542163#overcoming-transient-inhibition-of-analog-sensitive-bur1-kinases
https://www.benchchem.com/product/b15542163#overcoming-transient-inhibition-of-analog-sensitive-bur1-kinases
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

[https://www.benchchem.com/product/b15542163#overcoming-transient-inhibition-of-analog-
sensitive-burl-kinases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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